tetrahydroxysilane
tetrahydroxysilane
Silicic acid, also known as kieselsaeure or monosilicate, belongs to the class of inorganic compounds known as miscellaneous silicates. These are inorganic compounds in which the largest metallic oxoanion is silicate, to which either no atom or a non metal atom is bonded. Outside of the human body, silicic acid can be found in a number of food items such as rice, common buckwheat, borage, and common bean. This makes silicic acid a potential biomarker for the consumption of these food products.
Silicic acid is a silicon oxoacid. It is a conjugate acid of a trihydrogensilicate(1-).
Silicic acid is a silicon oxoacid. It is a conjugate acid of a trihydrogensilicate(1-).
Brand Name:
Vulcanchem
CAS No.:
10193-36-9
VCID:
VC0154888
InChI:
InChI=1S/H4O4Si/c1-5(2,3)4/h1-4H
SMILES:
O[Si](O)(O)O
Molecular Formula:
H4O4Si
Molecular Weight:
96.11 g/mol
tetrahydroxysilane
CAS No.: 10193-36-9
Main Products
VCID: VC0154888
Molecular Formula: H4O4Si
Molecular Weight: 96.11 g/mol
CAS No. | 10193-36-9 |
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Product Name | tetrahydroxysilane |
Molecular Formula | H4O4Si |
Molecular Weight | 96.11 g/mol |
IUPAC Name | silicic acid |
Standard InChI | InChI=1S/H4O4Si/c1-5(2,3)4/h1-4H |
Standard InChIKey | RMAQACBXLXPBSY-UHFFFAOYSA-N |
SMILES | O[Si](O)(O)O |
Canonical SMILES | O[Si](O)(O)O |
Description | Silicic acid, also known as kieselsaeure or monosilicate, belongs to the class of inorganic compounds known as miscellaneous silicates. These are inorganic compounds in which the largest metallic oxoanion is silicate, to which either no atom or a non metal atom is bonded. Outside of the human body, silicic acid can be found in a number of food items such as rice, common buckwheat, borage, and common bean. This makes silicic acid a potential biomarker for the consumption of these food products. Silicic acid is a silicon oxoacid. It is a conjugate acid of a trihydrogensilicate(1-). |
Related CAS | 1343-98-2 (Parent) |
PubChem Compound | 14942 |
Last Modified | Nov 11 2021 |
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